Cas no 75165-37-6 (Benzene, [2-(2-propynyloxy)ethoxy]-)

Benzene, [2-(2-propynyloxy)ethoxy]- structure
75165-37-6 structure
Product Name:Benzene, [2-(2-propynyloxy)ethoxy]-
CAS No:75165-37-6
MF:C11H12O2
MW:176.211783409119
CID:540001
PubChem ID:71403817
Update Time:2025-04-19

Benzene, [2-(2-propynyloxy)ethoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, [2-(2-propynyloxy)ethoxy]-
    • 2-prop-2-ynoxyethoxybenzene
    • VBNAMOJRWCKHQT-UHFFFAOYSA-N
    • {2-[(Prop-2-yn-1-yl)oxy]ethoxy}benzene
    • 75165-37-6
    • SCHEMBL17289111
    • DTXSID80824706
    • (2-phenoxyethyl)propargyl ether
    • Inchi: 1S/C11H12O2/c1-2-8-12-9-10-13-11-6-4-3-5-7-11/h1,3-7H,8-10H2
    • InChI Key: VBNAMOJRWCKHQT-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)CCOCC#C

Computed Properties

  • Exact Mass: 176.08376
  • Monoisotopic Mass: 176.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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